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Compound of Interest

Compound Name: 2-(Perfluorododecyl)ethyl acrylate

Cat. No.: B1594804 Get Quote

2-(Perfluorododecyl)ethyl acrylate (CAS: 17741-60-5), hereafter referred to as PFDOA, is a

fluorinated acrylate monomer.[1][2] Its structure combines a reactive acrylate group with a long,

inert perfluorinated tail, granting it unique properties utilized in the synthesis of polymers for

creating specialized coatings and repellent finishes.[3][4] Professionals in research and

development may encounter this monomer in various applications, making a thorough

understanding of its toxicological profile essential for safe handling and risk assessment.

This guide provides a comprehensive analysis of the available toxicological data for PFDOA.

Where substance-specific data is not available, a scientifically justified read-across approach is

employed, primarily using ethyl acrylate as an analogue for the reactive moiety. This dual

approach allows for a robust hazard characterization, blending direct evidence with

mechanistic insights derived from structurally related compounds. The focus is not merely on

presenting data but on elucidating the underlying causality of toxicological effects and outlining

the self-validating experimental systems used to derive such data.
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Property Value Reference

CAS Number 17741-60-5 [2]

Molecular Formula C₁₇H₇F₂₅O₂ [5]

Molecular Weight 718.19 g/mol [5]

Synonyms
1H,1H,2H,2H-Perfluorododecyl

acrylate
[2]

Physical Form Off-White Solid [6]

Melting Point 48-53 °C [6]

Boiling Point 122 °C @ 4 mm Hg [6]

Part 1: Direct Toxicological Profile of PFDOA
This section details the toxicological endpoints for which data specific to PFDOA are available,

primarily derived from Safety Data Sheets (SDS) and chemical databases.

Acute Toxicity
A significant data gap exists for the acute toxicity of PFDOA. Standard toxicological

assessments via oral, dermal, and inhalation routes have not been published in the public

domain. Safety Data Sheets consistently report "no data available" for LD₅₀ (oral, dermal) and

LC₅₀ (inhalation) values.[2][7]

Local Effects: Irritation and Corrosivity
The primary hazards identified for PFDOA are local effects at the point of contact.

Skin Irritation: PFDOA is classified under the Globally Harmonized System (GHS) as causing

skin irritation (Category 2, H315).[6][7][8][9] This is a characteristic feature of many acrylate

monomers. The electrophilic nature of the acrylate's α,β-unsaturated carbonyl group can

lead to covalent modification of nucleophilic amino acid residues (like cysteine and lysine) in

skin proteins, triggering an inflammatory response.
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Eye Irritation: The substance is also classified as causing serious eye irritation (Category 2,

H319).[6][7][8][9] Direct contact with the eyes can lead to significant, though reversible,

damage.

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory irritation (Specific

Target Organ Toxicity - Single Exposure, Category 3, H335).[6][7][8]

To address the need for reliable irritation data without animal testing, the Reconstructed Human

Epidermis (RhE) model is the authoritative standard. Its design provides a self-validating

system by including positive and negative controls and having stringent acceptance criteria.

Methodology:

Tissue Preparation: Reconstituted human epidermis tissues (e.g., EpiDerm™, EpiSkin™) are

equilibrated in assay medium overnight at 37°C, 5% CO₂.

Test Substance Application: A sufficient amount (e.g., 25 µL liquid or 25 mg solid) of PFDOA

is applied topically to the tissue surface. A negative control (e.g., Phosphate Buffered Saline)

and a positive control (e.g., 5% Sodium Dodecyl Sulfate) are run in parallel.

Exposure: Tissues are exposed to the test substance for 60 minutes at room temperature.

Rinsing: The test substance is thoroughly rinsed from the tissue surface with buffer.

Incubation: Tissues are transferred to fresh medium and incubated for 42 hours to allow for

the development of cytotoxic effects.

Viability Assessment: Tissues are incubated with MTT solution (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) for 3 hours. Viable cells reduce the yellow MTT to a

purple formazan precipitate.

Extraction & Measurement: The formazan is extracted from the tissues, and the optical

density is measured spectrophotometrically (e.g., at 570 nm).

Data Interpretation: Cell viability is calculated relative to the negative control. A substance is

identified as an irritant if the mean tissue viability is ≤ 50%.
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Caption: Workflow for the OECD TG 439 Reconstructed Human Epidermis Test.
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Skin Sensitization
The potential for PFDOA to act as a skin sensitizer is a critical endpoint. While one SDS

suggests the criteria for classification are not met based on available data, another reports "no

data available".[7][8] This ambiguity is significant because the acrylate moiety is a well-known

structural alert for sensitization.[10][11] Allergic Contact Dermatitis (ACD) from acrylates is a

recognized occupational hazard, particularly in the dental and cosmetic industries.[10]

The mechanism involves the chemical acting as a hapten. Its electrophilic nature allows it to

covalently bind to skin proteins (haptenization), forming an immunogenic complex that can be

recognized by the immune system, leading to sensitization. Given this strong mechanistic

basis, it is prudent for researchers to handle PFDOA as a potential skin sensitizer until

definitive data proves otherwise.

The process from chemical exposure to an allergic response is well-described by the Skin

Sensitization AOP. Understanding this pathway is key to interpreting data from modern non-

animal test methods.
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Caption: The Adverse Outcome Pathway (AOP) for Skin Sensitization.

Part 2: Read-Across Toxicological Assessment from
Ethyl Acrylate
To address the significant data gaps for PFDOA, we can utilize a read-across approach. Ethyl

acrylate (CAS: 140-88-5) is a suitable analogue because it shares the same reactive acrylate

functional group, which is expected to govern many of the toxicological effects, particularly

genotoxicity and sensitization. While the long perfluorinated chain of PFDOA will influence its

physicochemical properties (e.g., solubility, volatility, lipophilicity) and potentially its

toxicokinetics, the fundamental reactivity of the acrylate moiety remains the key driver of

toxicity.
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Genotoxicity and Mutagenicity
No specific genotoxicity data exists for PFDOA.[2][7] However, the profile for ethyl acrylate is

well-characterized.

In Vitro Findings: Ethyl acrylate has tested positive in some in vitro genotoxicity assays, such

as the L5178Y mouse lymphoma assay, where it induces chromosome aberrations.[12][13]

This activity is primarily observed at concentrations that also cause significant cytotoxicity.

In Vivo Findings: In contrast, in vivo studies for genotoxicity and mutagenicity are

consistently negative.[14][15]

Mechanistic Explanation: The discrepancy between in vitro and in vivo results is a classic

example of the importance of metabolic context. The primary detoxification pathways for

acrylates are (1) hydrolysis by carboxylesterases to acrylic acid and the corresponding

alcohol, and (2) conjugation with glutathione (GSH).[12][14] Standard in vitro cell culture

systems have limited GSH availability. At cytotoxic concentrations, cellular GSH can be

depleted, allowing the acrylate to interact with other nucleophiles like DNA, leading to a

positive result. However, in vivo, the liver and other tissues have robust GSH reserves that

efficiently conjugate and detoxify the acrylate before it can cause genetic damage.[15]

Studies have shown that supplementing in vitro tests with GSH negates the mutagenicity of

ethyl acrylate.[15]

Therefore, the genotoxicity observed in vitro is considered a threshold effect secondary to

cytotoxicity and metabolic overload, not a direct mutagenic mechanism. Based on this read-

across, PFDOA is not expected to be an in vivo mutagen or genotoxicant.
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Caption: Primary metabolic pathways for acrylate esters.

Carcinogenicity
No carcinogenicity bioassays have been conducted on PFDOA.[8] Studies on ethyl acrylate

provide critical insights:

Oral Gavage Studies: High doses of ethyl acrylate administered directly into the stomachs of

rats and mice via gavage caused an increased incidence of squamous cell papillomas and

carcinomas of the forestomach.[12][16]

Inhalation and Dermal Studies: Lifespan inhalation and dermal exposure studies in rodents

showed no increase in tumor incidence.[12][14][17]
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Mode of Action: The forestomach tumors are understood to be a result of a non-genotoxic,

cytotoxic mode of action.[14][18] The high, concentrated doses delivered by gavage cause

chronic irritation and cell death in the forestomach lining. This leads to sustained

regenerative cell proliferation, which increases the probability of spontaneous mutations and

subsequent tumor formation. This is a high-dose, route-specific effect that is not considered

relevant to human cancer risk under normal occupational exposure scenarios (inhalation,

dermal), which do not produce such intense, localized irritation.[14][16]

Given that PFDOA is a solid with low volatility, the potential for high-concentration exposure is

significantly lower than for ethyl acrylate. Based on the irritation-dependent mode of action,

PFDOA is unlikely to pose a human cancer hazard.

Integrated Hazard Summary and Risk Management
Synthesizing the direct and read-across data provides a clear hazard profile for 2-
(Perfluorododecyl)ethyl acrylate.
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Toxicological Endpoint Finding for PFDOA Certainty

Acute Toxicity

Data gap; assumed to be of

low acute systemic toxicity

based on acrylate metabolism.

Low

Skin Irritation
Hazard: Causes skin irritation

(Category 2).
High

Eye Irritation
Hazard: Causes serious eye

irritation (Category 2).
High

Respiratory Irritation
Hazard: May cause respiratory

irritation (STOT SE 3).
High

Skin Sensitization

Presumed Hazard: Potential

sensitizer based on acrylate

structure.

Moderate

Genotoxicity
Unlikely Hazard: Not expected

to be genotoxic in vivo.
Moderate (Read-across)

Carcinogenicity
Unlikely Hazard: Not expected

to be a human carcinogen.
Moderate (Read-across)

Reproductive Toxicity Data gap. Low

Core Directive for Safe Handling:

The primary risks associated with PFDOA are localized effects resulting from direct contact.

Systemic toxicity is a lower concern due to expected rapid detoxification. Therefore, risk

management for researchers, scientists, and drug development professionals should focus on

preventing direct exposure.

Engineering Controls: Handle in a well-ventilated area or a chemical fume hood to minimize

inhalation of any dusts or aerosols.[7]

Personal Protective Equipment (PPE):
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). It is

crucial to note that some acrylates can penetrate standard disposable gloves over time;

consult glove manufacturer data for breakthrough times.[7][10]

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[7]

Skin Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[7]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in laboratory

areas.[19]

By implementing these standard laboratory safety practices, the risks associated with 2-
(Perfluorododecyl)ethyl acrylate can be effectively managed, allowing for its safe use in

research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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